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For Researchers, Scientists, and Drug Development Professionals

Introduction

LB-60-OF61 hydrochloride is a potent and selective inhibitor of nicotinamide
phosphoribosyltransferase (NAMPT), a key enzyme in the NAD+ salvage pathway.[1][2] As a

cytotoxic agent, it demonstrates selectivity for cell lines overexpressing the MYC oncogene.[1]
[2] These application notes provide detailed protocols for the proper storage, handling, and
experimental use of LB-60-OF61 hydrochloride powder to ensure personnel safety,

compound integrity, and experimental reproducibility.

Compound Information
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Property Value Reference
Molecular Formula C29H31CIN60O2 [1]
Molecular Weight 531.06 g/mol [1]

CAS Number 742064-38-6 [11[3]1[41[5]
Appearance White to off-white solid powder  [6]

Potent NAMPT inhibitor,
) ) o cytotoxic with selectivity for
Biological Activity ) [21[7]
MY C-overexpressing cells.

IC50 ~30 nM in HCT116 cells.

Proper Storage and Handling

Due to its potent and cytotoxic nature, LB-60-OF61 hydrochloride requires careful handling in
a controlled laboratory environment.

Storage Conditions
Condition Temperature Duration Notes

Store in a tightly
Long-term Storage -20°C Years sealed container
under dry conditions.

Keep in a dry
Short-term Storage 0-4°C Weeks )
environment.
The compound is
o ) stable for short
Shipping Ambient A few weeks

periods at room

temperature.

Data synthesized from similar compounds and vendor recommendations.[6][8]

Handling Precautions
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Given that LB-60-OF61 hydrochloride is a potent cytotoxic compound, all handling should be
performed within a certified chemical fume hood or a containment system like a glove box,
especially when working with the powder form.

Personal Protective Equipment (PPE):

Gloves: Wear two pairs of nitrile gloves.

Lab Coat: A dedicated lab coat should be used.

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
is recommended.

Engineering Controls:

» All weighing and initial dilutions of the powder must be performed in a chemical fume hood or
an enclosure with appropriate exhaust ventilation.

» Work surfaces should be covered with absorbent, disposable liners.
Decontamination and Waste Disposal:

 All contaminated surfaces should be decontaminated with an appropriate solvent (e.g., 70%
ethanol) followed by a soap and water solution.

» Dispose of all contaminated waste, including pipette tips, tubes, and gloves, in a dedicated,
clearly labeled hazardous waste container in accordance with institutional and local
regulations.

Experimental Protocols

Preparation of Stock Solutions
LB-60-OF61 hydrochloride is soluble in DMSO.[6][7]

Materials:
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e LB-60-OF61 hydrochloride powder
e Anhydrous DMSO

 Sterile microcentrifuge tubes or vials
Procedure:

 Allow the vial of LB-60-OF61 hydrochloride powder to equilibrate to room temperature
before opening.

e In a chemical fume hood, weigh the desired amount of powder.

o Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM).

» Vortex briefly to fully dissolve the powder. Gentle warming (37°C) may be applied if
necessary.

¢ Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the stock solution aliquots at -20°C or -80°C for long-term use.

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b15572716/docs?utm_src=pdf-body#application-notes-and-protocols-for-lb-60-of61-hydrochloride-powder
https://www.benchchem.com/product/b15572716/docs?utm_src=pdf-body#application-notes-and-protocols-for-lb-60-of61-hydrochloride-powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572716?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Preparation

LB-60-OF61 HCI Powder Anhydrous DMSO

10 mM Stock Solution

Storage

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing and storing LB-60-OF61 hydrochloride stock solutions.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol describes a method to determine the cytotoxic effects of LB-60-OF61
hydrochloride on a cancer cell line (e.g., HCT116).

Materials:
¢ Cancer cell line (e.g., HCT116)
¢ Complete cell culture medium

* 96-well plates
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LB-60-OF61 hydrochloride stock solution (10 mM in DMSO)

MTT reagent (5 mg/mL in PBS)

Solubilization buffer (e.g., 10% SDS in 0.01 M HCI)

Plate reader

Procedure:

o Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 uL of
complete medium. Incubate for 24 hours at 37°C, 5% CO2.

e Compound Treatment:

o Prepare serial dilutions of LB-60-OF61 hydrochloride from the 10 mM stock solution in
complete culture medium.

o Remove the old medium from the wells and add 100 L of the diluted compound solutions.
Include a vehicle control (DMSO at the same final concentration as the highest compound
concentration).

o Incubate for 72 hours at 37°C, 5% CO2.
o MTT Addition: Add 20 uL of MTT reagent to each well and incubate for 4 hours at 37°C.

o Solubilization: Carefully remove the medium and add 100 pL of solubilization buffer to each
well. Pipette up and down to dissolve the formazan crystals.

o Measurement: Read the absorbance at 570 nm using a microplate reader.

» Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the IC50 value.
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Incubate 24h
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Caption: Experimental workflow for the in vitro cytotoxicity (MTT) assay.

Signaling Pathway
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LB-60-OF61 hydrochloride inhibits NAMPT, which is a critical enzyme in the NAD+ salvage
pathway. This pathway is essential for maintaining cellular NAD+ levels, which are vital for
various cellular processes, including redox reactions, DNA repair (via PARPS), and signaling
(via sirtuins). By inhibiting NAMPT, LB-60-OF61 hydrochloride depletes cellular NAD+,
leading to energy crisis, inhibition of NAD+-dependent enzymes, and ultimately, cell death,
particularly in cancer cells that have a high demand for NAD+.

NAMPT-mediated NAD+ Salvage Pathway

Nicotinamide (NAM) LB-60-OF61 HCI

@mide Mononucleotide (NMN)

NMNATs

Cellular Functions
(Redox, PARPSs, Sirtuins)

Click to download full resolution via product page

Caption: Inhibition of the NAMPT pathway by LB-60-OF61 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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